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Compound of Interest

Compound Name: 1,10-Decanedithiol

Cat. No.: B1670034 Get Quote

This guide provides comprehensive safety data and handling precautions for 1,10-
Decanedithiol, tailored for researchers, scientists, and professionals in drug development.

Adherence to these guidelines is crucial for ensuring laboratory safety and minimizing

environmental impact.

Chemical and Physical Properties
1,10-Decanedithiol is an aliphatic dithiol with a strong, unpleasant odor, often described as a

stench.[1][2][3] It is a versatile intermediate in organic synthesis, particularly in the creation of

pharmaceuticals and agrochemicals, and in material science for forming self-assembled

monolayers.[3][4] Due to its sensitivity to air, it requires storage under an inert atmosphere to

prevent oxidation.[3][4]

Table 1: Physical and Chemical Properties of 1,10-Decanedithiol
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Property Value Source

Molecular Formula C10H22S2 [5][6][7]

Molecular Weight 206.42 g/mol [5][6]

CAS Number 1191-67-9 [1][5][7]

Appearance
Clear colorless to white liquid

or lump
[7]

Melting Point ~17 °C [3][4]

Boiling Point
297.1 °C (at 760 mmHg) 171-

172 °C (at 0.5 mmHg)
[3][4][5]

Density 0.95 g/cm³ [4][8]

Flash Point 118 °C [5]

Refractive Index 1.4960 - 1.5020 @ 20°C [4][7]

Solubility Insoluble in water [3][5][8]

Hazard Identification and GHS Classification
1,10-Decanedithiol is classified as a hazardous chemical.[1] The primary hazards are skin

irritation, serious eye irritation, and potential respiratory irritation.[6]

Table 2: GHS Hazard and Precautionary Statements
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Classification Code Statement Source

Hazard H315 Causes skin irritation [6]

H319
Causes serious eye

irritation
[6]

H335
May cause respiratory

irritation
[6]

Precautionary P261
Avoid breathing mist

or vapors

P264
Wash skin thoroughly

after handling
[9]

P271

Use only outdoors or

in a well-ventilated

area

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[9]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing
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P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed

P405 Store locked up

P501

Dispose of

contents/container to

an approved waste

disposal plant

The following diagram illustrates the logical relationship between the hazards of 1,10-
Decanedithiol and the required precautionary measures.
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Hazard Identification

Precautionary Measures

Prevention

Response

Storage & Disposal

H315:
Causes skin irritation

P280:
Wear PPE (gloves, eye protection)

P302+P352:
Wash skin with soap and water

H319:
Causes serious eye irritation

P305+P351+P338:
Rinse eyes cautiously with water

H335:
May cause respiratory irritation

P261:
Avoid breathing vapors

P271:
Use in well-ventilated area

P304+P340:
Move to fresh air

P403+P233:
Store in a well-ventilated place

P501:
Dispose of as hazardous waste
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Preparation Phase

Experimental Phase

Post-Experiment Phase

Review SDS & SOP

Prepare Bleach Traps
& Decontamination Baths

Don Personal Protective
Equipment (PPE)

Verify Fume Hood
Operation

Handle Chemical
Inside Fume Hood

Run Reaction with
Exhaust through Bleach Trap

Keep Containers Sealed

Segregate Hazardous Waste

Decontaminate Glassware
in Bleach Bath (Overnight)

Clean Work Area

Dispose of Waste via EH&S

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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